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Compound of Interest

Compound Name: (Rac)-PF-998425

Cat. No.: B8210063

Get Quote

For researchers, scientists, and drug development professionals handling (Rac)-PF-998425, a

potent and selective nonsteroidal androgen receptor (AR) antagonist, ensuring its proper

disposal is crucial for laboratory safety and environmental protection. While a specific Safety

Data Sheet (SDS) detailing the disposal protocol for (Rac)-PF-998425 is not readily available,

this guide provides a comprehensive set of procedures based on general principles of

hazardous chemical waste management and the known chemical properties of the compound.

(Rac)-PF-998425 is identified by the chemical formula C14H14F3NO. The presence of a

trifluoromethyl group suggests it is a fluorinated organic compound. Although not definitively

classified as a per- and polyfluoroalkyl substance (PFAS), it is prudent to handle its disposal

with a high degree of caution, similar to other potentially hazardous research chemicals.

Quantitative Data Summary
The following table summarizes key information for the handling and disposal of (Rac)-PF-
998425.
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Parameter Value/Instruction Source/Rationale

Chemical Formula C14H14F3NO Chemical databases

Compound Type
Non-steroidal androgen

receptor antagonist
Scientific literature[1][2]

Physical Form Typically a solid powder Supplier information

Recommended Storage
Store in a cool, dry, well-

ventilated area
General laboratory practice

Primary Disposal Route
Licensed hazardous waste

disposal service

General chemical safety

guidelines[3][4][5][6][7]

Waste Segregation

Collect in a dedicated, properly

labeled, sealed, and

chemically resistant container.

Do not mix with other waste

streams unless compatibility is

confirmed.

Hazardous waste

management protocols[3][4][6]

[7]

Container Rinsing

For empty containers, the first

rinse with a suitable solvent

must be collected as

hazardous waste. For highly

toxic compounds, the first

three rinses should be

collected.

Dartmouth College, Hazardous

Waste Disposal Guide[3]

Experimental Protocol: Decontamination of Empty
Containers
Proper decontamination of empty containers that held (Rac)-PF-998425 is essential to prevent

unintended environmental release.

Objective: To safely decontaminate empty (Rac)-PF-998425 containers for disposal.

Materials:
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Empty (Rac)-PF-998425 container

Appropriate organic solvent (e.g., ethanol or acetone, depending on compatibility with the

container material)

Dedicated hazardous waste container for solvent rinsate

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Initial Rinse: In a fume hood, add a small amount of the chosen organic solvent to the empty

container.

Thorough Rinsing: Securely cap and swirl the container to ensure the solvent contacts all

interior surfaces.

Collect Rinsate: Carefully pour the solvent rinsate into the designated hazardous waste

container.

Repeat Rinsing: Repeat the rinsing process at least two more times to ensure thorough

decontamination. All rinsate must be collected as hazardous waste.[3]

Container Disposal: Once triple-rinsed and air-dried, deface or remove the original label from

the container before disposing of it according to your institution's guidelines for non-

hazardous laboratory glass or plastic.[3]

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of (Rac)-PF-
998425 waste.
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Figure 1. Disposal Workflow for (Rac)-PF-998425

Start: Generation of (Rac)-PF-998425 Waste
(Unused compound, contaminated materials, etc.)

Segregate Waste
Place in a dedicated, labeled hazardous waste container.

Step 1

Store Waste Securely
- Tightly sealed container
- Secondary containment

- Well-ventilated area
- Away from incompatible materials

Step 2

Arrange for Disposal
Contact your institution's Environmental Health & Safety (EHS) office.

Step 3

Waste Pickup
Licensed hazardous waste contractor collects the waste.

Step 4

End: Proper Disposal
(Incineration or other approved method)

Step 5

Click to download full resolution via product page

Caption: Disposal workflow for (Rac)-PF-998425.

General Disposal Principles
Do Not Dispose Down the Drain: Never dispose of (Rac)-PF-998425 or its solutions down

the sink.[3][5] This can contaminate waterways and harm aquatic life.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8210063/docs?utm_src=pdf-body-img#essential-safety-and-disposal-guide-for-rac-pf-998425
https://www.benchchem.com/product/b8210063/docs?utm_src=pdf-body#essential-safety-and-disposal-guide-for-rac-pf-998425
https://www.benchchem.com/product/b8210063/docs?utm_src=pdf-body#essential-safety-and-disposal-guide-for-rac-pf-998425
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do Not Dispose in Regular Trash: Unused or waste (Rac)-PF-998425 should never be

placed in the regular trash.[3]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "(Rac)-PF-998425".[3][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling the compound and its waste.

Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)

office is the primary resource for specific disposal protocols and for arranging hazardous

waste pickup.[4][5][7]

By adhering to these procedures, you can ensure the safe and compliant disposal of (Rac)-PF-
998425, contributing to a secure laboratory environment and minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8210063/docs#essential-safety-and-disposal-guide-
for-rac-pf-998425]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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